Cas no 215298-73-0 (5-ethyl-4-nitro-1H-pyrazole-3-carboxamide)

• Product Name: 5-ethyl-4-nitro-1H-pyrazole-3-carboxamide
• CAS No: 215298-73-0
• MF: C₆H₈N₄O₃
• MW: 184.152720451355
• MDL: MFCD09702171
• CID: 243081
• PubChem ID: 11446737
• Update Time: 2025-04-19

5-ethyl-4-nitro-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,5-ethyl-4-nitro-
• 3-ETHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
• 5-ETHYL-4-NITRO-1H-PYRAZOLE-3-CARBOXAMIDE
• 3-Aethyl-4-methyl-thiophen
• 3-ethyl-4-methyl-thiophene
• 3-ethyl-4-nitro-1H-pyrazolo-5-carboxamide
• 3-ethyl-4-nitropyrazole-5-carboxamide
• 3-methyl-4-ethylthiophene
• Thiophene,3-ethyl-4-methyl
• EN300-27456
• 215298-73-0
• 1228361-26-9
• FT-0725749
• XTPUQGFKKAURLH-UHFFFAOYSA-N
• CS-0290881
• DTXSID30466094
• AKOS006242607
• SCHEMBL1527741
• 5-ethyl-4-nitro-1H-pyrazole-3-carboxamide

• MDL： MFCD09702171
• Inchi： 1S/C6H8N4O3/c1-2-3-5(10(12)13)4(6(7)11)9-8-3/h2H2,1H3,(H2,7,11)(H,8,9)
• InChI Key： XTPUQGFKKAURLH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C(N)=O)=NNC=1CC)=O

Computed Properties

• Exact Mass: 184.06000
• Monoisotopic Mass: 184.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 117.59000
• LogP: 1.20270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides